Ethyl 2-hydroxy-4-phenylpyrimidine-5-carboxylate
Overview
Description
Ethyl 2-hydroxy-4-phenylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Agents
Ethyl 4-chloro-2-phenylpyrimidine-4-carboxylate, closely related to Ethyl 2-hydroxy-4-phenylpyrimidine-5-carboxylate, has been used in synthesizing certain mercapto- and aminopyrimidine derivatives. These derivatives have shown potential as antimicrobial agents against pathogenic micro-organisms, indicating the broader applicability of this compound in developing new antimicrobials (El-kerdawy et al., 1990).
Novel Pyrimidines Synthesis
Another application is in the microwave-mediated regioselective synthesis of novel pyrimido[1,2-a]pyrimidines. These pyrimidines are synthesized under solvent-free conditions, highlighting the compound's role in creating new chemical structures, which might have various scientific applications (Eynde et al., 2001).
Cytotoxic Activity
This compound derivatives have been explored for their cytotoxic activities. Research indicates these derivatives, especially those with specific substituents at the 5-position of the pyrimidine ring, show varying degrees of cytotoxicity against cancer and normal cell lines. This highlights the compound's potential use in medicinal chemistry, particularly in cancer research (Stolarczyk et al., 2018).
Antioxidant Agents
The compound has also been used in synthesizing ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxypyrimidine-4-carboxylate derivatives, which exhibit promising antioxidant activities. These activities were assessed through various assays, demonstrating the compound's utility in developing novel antioxidants (Asha et al., 2009).
Mechanism of Action
- The primary targets of this compound are not explicitly mentioned in the available literature. However, we know that it exhibits neuroprotective and anti-inflammatory properties .
- However, neuroprotection often involves pathways related to oxidative stress, protein misfolding, and apoptosis .
Target of Action
Biochemical Pathways
Result of Action
Properties
IUPAC Name |
ethyl 2-oxo-6-phenyl-1H-pyrimidine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c1-2-18-12(16)10-8-14-13(17)15-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,14,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAGYYZDMZFSPMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=O)N=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80445112 | |
Record name | Ethyl 2-hydroxy-4-phenylpyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
188781-06-8 | |
Record name | Ethyl 2-hydroxy-4-phenylpyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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